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Compound of Interest

Compound Name: 2-acetamido-6-chloropurine

Cat. No.: B1275489

Introduction

2-acetamido-6-chloropurine is a high-value purine derivative that serves as a critical synthetic
intermediate in medicinal chemistry and anticancer research.[1] Its molecular architecture,
which includes a reactive chlorine atom at the 6-position and a protecting acetamido group at
the 2-position, makes it an exceptionally versatile precursor for the development of novel
nucleoside analogs and other complex purine-based molecules.[1] This technical guide
provides an in-depth overview of its properties, synthesis, and significant applications,
particularly in the realm of drug discovery and development.

Core Properties and Identification

The fundamental chemical and physical properties of 2-acetamido-6-chloropurine are
summarized below. These characteristics are essential for its handling, storage, and application
in synthetic chemistry.
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Property Value Reference

CAS Number 7602-01-9 [11[2]

Molecular Formula C7H6CIN50 Inferred from structure
Molecular Weight 211.61 g/mol [2]

Appearance White solid [2]

Melting Point >300 °C [3]

Synthesis Protocol

The synthesis of 2-acetamido-6-chloropurine is most commonly achieved through the

acetylation of 2-amino-6-chloropurine. The following protocol is based on established

laboratory methods.[2]

Objective: To synthesize N-(6-chloro-9H-purin-2-yl)acetamide (2-acetamido-6-chloropurine)

from 2-amino-6-chloropurine.

Materials:

2-amino-6-chloropurine

Acetic anhydride

Ether

Methanol (for chromatography)

Water (for chromatography)

Equipment:

¢ Reaction flask

o Reflux condenser

o Heating mantle or oil bath
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« Filtration apparatus (e.g., Buchner funnel)
e Reversed-phase flash column chromatography system
e LC-MS for analysis

Procedure:

Preheat acetic anhydride (25 mL) to 180 °C in a suitable reaction flask.

e Add 2-amino-6-chloropurine (2 g) to the preheated acetic anhydride.

o Heat the reaction mixture to reflux and maintain for an overnight period.
 After the reaction is complete, allow the mixture to cool to room temperature.
 Induce precipitation of the product by adding ether to the cooled mixture.

o Collect the solid product by filtration and ensure it is thoroughly dried.

 Purify the crude product using reversed-phase flash column chromatography with a gradient
elution of 0-60% aqueous methanol.

o Confirm the identity and purity of the final product, which should present as a white solid,
using LC-MS analysis (expected m/z: 212 [M+H]+).[2]
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Synthesis Workflow
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Mechanism of Action in Cancer Cells

2-acetamido-6-chloropurine
Derivative

Targets

G2/M Phase Arrest Apoptosis Induction

Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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